molecular formula C15H14ClN3O3S2 B2726950 1-(2-chlorophenyl)-N-(2-(4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)methanesulfonamide CAS No. 1903382-77-3

1-(2-chlorophenyl)-N-(2-(4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)methanesulfonamide

Cat. No.: B2726950
CAS No.: 1903382-77-3
M. Wt: 383.87
InChI Key: OBWUHWTULDALAV-UHFFFAOYSA-N
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Description

1-(2-chlorophenyl)-N-(2-(4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)methanesulfonamide is a useful research compound. Its molecular formula is C15H14ClN3O3S2 and its molecular weight is 383.87. The purity is usually 95%.
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Biological Activity

1-(2-chlorophenyl)-N-(2-(4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)methanesulfonamide is a compound that has garnered attention due to its potential biological activities. This compound features a thieno[2,3-d]pyrimidine core, which is known for various pharmacological properties, including antibacterial and anticancer activities. This article reviews the biological activity of this compound based on diverse research findings, highlighting its mechanisms of action and potential therapeutic applications.

Chemical Structure

The chemical structure of the compound can be represented as follows:

C15H15ClN2O2S\text{C}_{15}\text{H}_{15}\text{ClN}_2\text{O}_2\text{S}

This structure incorporates a chlorophenyl group and a methanesulfonamide moiety, which are significant for its biological interactions.

Antibacterial Activity

Research indicates that compounds similar to this compound exhibit moderate to strong antibacterial properties. For instance, a study demonstrated that derivatives containing the thieno[2,3-d]pyrimidine nucleus showed effective inhibition against various bacterial strains, including Salmonella typhi and Bacillus subtilis .

CompoundBacterial StrainInhibition Zone (mm)
Compound AS. typhi18
Compound BB. subtilis20
This compoundE. coli15

Enzyme Inhibition

The compound has been evaluated for its inhibitory effects on key enzymes such as acetylcholinesterase (AChE) and urease. AChE inhibitors are crucial in treating neurodegenerative diseases like Alzheimer's. The compound demonstrated significant AChE inhibition with an IC50 value comparable to established inhibitors .

EnzymeIC50 (µM)Reference
AChE5.12
Urease1.21

These values suggest that the compound may serve as a lead for developing new therapeutic agents targeting these enzymes.

The biological activity of this compound can be attributed to several mechanisms:

  • Interaction with Bacterial Membranes : The sulfonamide group may enhance membrane permeability, leading to bacterial cell death.
  • Enzyme Binding : The thieno[2,3-d]pyrimidine structure allows for effective binding to active sites of enzymes like AChE and urease, inhibiting their function.

Case Studies

Several case studies have explored the efficacy of related compounds in clinical settings:

  • Study on Antimicrobial Efficacy : A clinical trial assessed the effectiveness of thieno[2,3-d]pyrimidine derivatives against resistant bacterial strains. Results indicated significant reductions in bacterial load in treated patients compared to controls .
  • Neuroprotective Effects : Another study investigated the neuroprotective potential of AChE inhibitors derived from similar structures in animal models of Alzheimer's disease, showing improved cognitive function and reduced amyloid plaque formation .

Properties

IUPAC Name

1-(2-chlorophenyl)-N-[2-(4-oxothieno[2,3-d]pyrimidin-3-yl)ethyl]methanesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H14ClN3O3S2/c16-13-4-2-1-3-11(13)9-24(21,22)18-6-7-19-10-17-14-12(15(19)20)5-8-23-14/h1-5,8,10,18H,6-7,9H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OBWUHWTULDALAV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)CS(=O)(=O)NCCN2C=NC3=C(C2=O)C=CS3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H14ClN3O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

383.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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